Cas no 132089-41-9 (2-(3-Chlorophenyl)-5-methylthiazole-4-carboxylic acid ethyl ester)

• Product Name: 2-(3-Chlorophenyl)-5-methylthiazole-4-carboxylic acid ethyl ester
• CAS No: 132089-41-9
• MF: C₁₃H₁₂ClNO₂S
• MW: 281.757881164551
• MDL: MFCD27391811
• CID: 5178502
• Update Time: 2026-03-05

2-(3-Chlorophenyl)-5-methylthiazole-4-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chlorophenyl)-5-methylthiazole-4-carboxylic acid ethyl ester
• Ethyl 2-(3-chlorophenyl)-5-methyl-1,3-thiazole-4-carboxylate
• Ethyl 2-(3-chlorophenyl)-5-methyl-4-thiazolecarboxylate
• 2-(3-Chloro-phenyl)-5-methyl-thiazole-4-carboxylic acid ethyl ester

• MDL： MFCD27391811
• Inchi： 1S/C13H12ClNO2S/c1-3-17-13(16)11-8(2)18-12(15-11)9-5-4-6-10(14)7-9/h4-7H,3H2,1-2H3
• InChI Key： ZXJWKIYLBJFAHO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=NC(C(=O)OCC)=C(C)S1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 303
• XLogP3: 4.2
• Topological Polar Surface Area: 67.4

Additional information on 2-(3-Chlorophenyl)-5-methylthiazole-4-carboxylic acid ethyl ester

Comprehensive Overview of 2-(3-Chlorophenyl)-5-methylthiazole-4-carboxylic acid ethyl ester (CAS No. 132089-41-9)

2-(3-Chlorophenyl)-5-methylthiazole-4-carboxylic acid ethyl ester (CAS No. 132089-41-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiazole derivative is characterized by its unique molecular structure, featuring a 3-chlorophenyl group and an ethyl ester moiety, which contribute to its diverse applications. Researchers and industry professionals frequently search for terms like "thiazole synthesis methods", "chlorophenyl derivatives applications", and "ethyl ester compounds in drug development", reflecting the compound's relevance in modern chemistry.

The compound's CAS No. 132089-41-9 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. Its molecular formula and structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of bioactive agents. Recent trends in green chemistry have also sparked interest in optimizing the synthesis of such heterocyclic compounds to reduce environmental impact, aligning with the growing demand for sustainable practices in chemical manufacturing.

In the context of drug discovery, 2-(3-Chlorophenyl)-5-methylthiazole-4-carboxylic acid ethyl ester is often explored for its potential as a pharmacophore. Its thiazole core is known to interact with various biological targets, making it a candidate for modulating enzyme activity or receptor binding. Searches for "thiazole-based therapeutics" and "small molecule inhibitors" highlight the compound's role in addressing unmet medical needs, such as antimicrobial resistance or chronic inflammatory conditions.

From an agrochemical perspective, derivatives of this compound have been investigated for their pesticidal properties. The 3-chlorophenyl group, in particular, is associated with enhanced bioactivity against pests, while the ethyl ester functionality improves solubility and formulation stability. Queries like "thiazole pesticides" and "chlorophenyl agrochemicals" underscore its potential in crop protection strategies, especially amid rising concerns about food security and sustainable agriculture.

The analytical characterization of CAS No. 132089-41-9 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity testing. These methods ensure the compound meets stringent quality standards for research and industrial use. Additionally, the compound's physicochemical properties, including melting point, solubility, and stability, are frequently documented to guide its handling and application. Searches for "thiazole compound analysis" and "ethyl ester stability studies" reflect the importance of these parameters in practical settings.

In summary, 2-(3-Chlorophenyl)-5-methylthiazole-4-carboxylic acid ethyl ester (CAS No. 132089-41-9) represents a versatile building block in both pharmaceutical and agrochemical innovation. Its structural motifs align with current research priorities, such as targeted drug design and eco-friendly pest control, making it a compound of enduring scientific and commercial interest.